Cas no 2866317-77-1 (rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride)

Technical Introduction: rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride is a chiral pyrrolidine derivative featuring a propane-2-sulfonyl group and an ethylamine side chain, stabilized as a hydrochloride salt. This compound is of interest in medicinal chemistry and pharmaceutical research due to its stereochemically defined structure, which may influence receptor binding or enzymatic interactions. The sulfonyl group enhances stability and potential bioavailability, while the hydrochloride salt improves solubility for formulation purposes. Its synthetic versatility allows for further functionalization, making it a valuable intermediate in the development of biologically active molecules. The compound’s defined stereochemistry and modular design support precise structure-activity relationship studies.
rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride structure
2866317-77-1 structure
Product Name:rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride
CAS No:2866317-77-1
MF:C10H23ClN2O2S
MW:270.819820642471
CID:6318672
PubChem ID:165950818
Update Time:2025-11-07

rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride
    • 2866317-77-1
    • EN300-39852648
    • rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride, trans
    • 2-[(3S,4S)-4-methyl-1-propan-2-ylsulfonylpyrrolidin-3-yl]ethanamine;hydrochloride
    • Inchi: 1S/C10H22N2O2S.ClH/c1-8(2)15(13,14)12-6-9(3)10(7-12)4-5-11;/h8-10H,4-7,11H2,1-3H3;1H/t9-,10-;/m1./s1
    • InChI Key: CEBKUANOJPPEEJ-DHTOPLTISA-N
    • SMILES: Cl.S(C(C)C)(N1C[C@@H](C)[C@H](CCN)C1)(=O)=O

Computed Properties

  • Exact Mass: 270.1168768g/mol
  • Monoisotopic Mass: 270.1168768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 71.8Ų

rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride Pricemore >>

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Additional information on rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride

Research Brief on rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride (CAS: 2866317-77-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride (CAS: 2866317-77-1) as a promising compound for therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique pyrrolidine scaffold and sulfonyl group, has garnered attention due to its selective binding affinity and modulation of specific biological targets. Recent studies have demonstrated its efficacy in preclinical models, particularly in the context of neurological disorders and inflammatory diseases. The structural complexity of the molecule, including its stereochemical configuration, plays a critical role in its biological activity.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthetic route for rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride, achieving a high yield and purity suitable for further pharmacological evaluation. The study emphasized the importance of the sulfonyl moiety in enhancing the compound's stability and bioavailability, which are crucial for its therapeutic potential.

Pharmacological assessments have revealed that this compound exhibits a high degree of selectivity for specific receptor subtypes, minimizing off-target effects. In vitro and in vivo studies have shown promising results in modulating pathways associated with neuroinflammation and neurodegeneration. For instance, a recent preclinical trial demonstrated significant reduction in pro-inflammatory cytokines in animal models of multiple sclerosis, suggesting its potential as a novel immunomodulatory agent.

Despite these encouraging findings, challenges remain in the clinical translation of rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation development need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into a viable therapeutic candidate.

In conclusion, rac-2-[(3R,4R)-4-methyl-1-(propane-2-sulfonyl)pyrrolidin-3-yl]ethan-1-amine hydrochloride represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and promising pharmacological profile position it as a potential lead compound for treating complex diseases. Continued investigation into its mechanisms of action and therapeutic applications will be critical to unlocking its full potential in the clinic.

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